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Compound of Interest

Compound Name: 2,4-Dimethyldecane

Cat. No.: B1670048 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
2,4-Dimethyldecane is a branched-chain alkane, a class of organic compounds that are

foundational in various scientific and industrial applications.[1] As a colorless liquid at room

temperature, it is characterized by its nonpolar nature, rendering it insoluble in water but

soluble in organic solvents.[1] Its branched structure, featuring two methyl groups on a decane

backbone, imparts specific physical properties, such as a relatively high boiling point compared

to its straight-chain counterparts.[1] This document provides a comprehensive overview of the

key physicochemical properties of 2,4-Dimethyldecane, with a detailed focus on its density

and the experimental protocol for its determination.

Physicochemical Data of 2,4-Dimethyldecane
The following table summarizes the key quantitative data for 2,4-Dimethyldecane, providing a

ready reference for researchers.
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Property Value Unit Source

Density 0.749 g/cm³ [2]

Molecular Formula C₁₂H₂₆ - [1][3][4]

Molecular Weight 170.33 g/mol [3][4][5]

Boiling Point 200.4 °C at 760 mmHg [2]

Melting Point -50.8 (estimate) °C [2]

Flash Point 130.2 °C [2]

Vapor Pressure 0.461 mmHg at 25°C [2]

Refractive Index 1.42 - [2]

CAS Registry Number 2801-84-5 - [3][5]

Experimental Protocol: Determination of Density
The density of 2,4-Dimethyldecane is accurately determined using a standard test method

outlined for liquid hydrocarbons. The following protocol is based on the principles of ASTM

D4052, which employs a digital density meter with an oscillating U-tube.

Principle
A small volume of the liquid sample is introduced into a U-shaped tube that is electronically

excited to oscillate at its natural frequency. The frequency of oscillation is influenced by the

mass of the sample within the tube. By calibrating the instrument with fluids of known density,

the density of the unknown sample can be precisely determined from the measured oscillation

frequency.

Apparatus
Digital Density Meter: Equipped with an oscillating U-tube and a temperature-controlled cell.

Syringe or Autosampler: For sample injection.
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Calibration Standards: High-purity, degassed water and another certified reference standard

with a known density.

Cleaning Solvents: Acetone or other suitable solvent for cleaning the sample tube.

Dry Air or Nitrogen Source: For drying the sample tube.

Procedure
Instrument Preparation:

Turn on the digital density meter and allow it to stabilize at the desired measurement

temperature (e.g., 20°C or 25°C).

Ensure the sample tube is clean and dry. If necessary, clean with a suitable solvent and

dry with a stream of dry air or nitrogen.

Calibration:

Perform a two-point calibration using high-purity, degassed water and a certified reference

standard.

Inject the first calibration standard into the U-tube, ensuring no air bubbles are present.

Allow the temperature to equilibrate and record the oscillation period.

Clean and dry the U-tube.

Inject the second calibration standard and repeat the measurement.

The instrument's software will use these values to establish a calibration curve.

Sample Measurement:

Draw a representative sample of 2,4-Dimethyldecane into a clean, dry syringe.

Carefully inject the sample into the U-tube, avoiding the introduction of air bubbles.

Allow the sample to reach thermal equilibrium within the measurement cell.
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The instrument will automatically measure the oscillation period and calculate the density

based on the established calibration.

Record the density reading.

Cleaning:

After measurement, flush the U-tube with a suitable solvent to remove the sample.

Dry the tube thoroughly with a stream of dry air or nitrogen to prepare for the next

measurement.

Mandatory Visualizations
The following diagrams illustrate the experimental workflow for determining the density of 2,4-
Dimethyldecane.
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Caption: Experimental Workflow for Density Determination.
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Caption: Logical Relationship of Substance, Property, and Method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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